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Compound of Interest

Compound Name: Trifluenfuronate

Cat. No.: B12750982 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: The following technical guide addresses the available scientific information for

Trifluenfuronate. It is crucial to note that publicly accessible, peer-reviewed preliminary

efficacy studies of Trifluenfuronate within the context of drug development are not available at

this time. The compound is primarily documented as a novel nematicide, insecticide, and

acaricide for agricultural applications.[1] This document, therefore, focuses on its identified

mechanism of action, which may be of interest to researchers in metabolic pathways.

Introduction
Trifluenfuronate, also known by the names "sanfoshaxianzhi" and "Trifluorocide," is a

synthetic compound identified by the CAS Registry Number 2074661-82-6.[2] Its chemical

formula is C₁₆H₁₅F₃O₅.[2] While its development has been in the agrochemical sector for

controlling pests such as various plant nematodes and spider mites, its mode of action as a

mitochondrial fatty acid β-oxidation inhibitor presents a point of scientific interest.[1]

Mechanism of Action: Inhibition of Mitochondrial
Fatty Acid β-Oxidation
The primary mode of action of Trifluenfuronate is the inhibition of mitochondrial fatty acid β-

oxidation.[1] This metabolic pathway is crucial for energy production in many organisms, where
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fatty acids are broken down to produce acetyl-CoA. The inhibition of this pathway disrupts the

energy supply of the target organism, leading to its eventual demise.

The following diagram illustrates the general process of mitochondrial fatty acid β-oxidation, the

likely target of Trifluenfuronate.

Diagram of the Mitochondrial Fatty Acid β-Oxidation Pathway.

Efficacy Data
A comprehensive search of scientific literature and public databases did not yield any

preliminary efficacy studies of Trifluenfuronate for therapeutic applications. The existing data

is focused on its agricultural use as a pesticide. Therefore, no quantitative data on its efficacy in

preclinical or clinical models for any disease is available to be presented in this guide.

Experimental Protocols
Consistent with the lack of efficacy data, there are no published experimental protocols

detailing the evaluation of Trifluenfuronate for therapeutic purposes. The methodologies for its

synthesis and application as a pesticide are likely held as proprietary information by the

developing companies.

Conclusion
Trifluenfuronate is a novel pesticide that functions through the inhibition of mitochondrial fatty

acid β-oxidation. While this mechanism is of scientific interest, there is currently no publicly

available evidence to support its consideration as a therapeutic agent. Researchers and drug

development professionals should be aware that the information required for a thorough

preclinical evaluation, including efficacy data and detailed experimental protocols, is not in the

public domain. Further research and publication in peer-reviewed journals would be necessary

to assess any potential therapeutic applications of Trifluenfuronate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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